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Compound of Interest

Compound Name: Uric acid-15N2

Cat. No.: B052975 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides immediate, essential guidance on

the safe handling and disposal of Uric acid-15N2, a stable isotope-labeled compound.

Adherence to these procedures is critical for minimizing risks and ensuring regulatory

compliance.

Personal Protective Equipment (PPE)
When handling Uric acid-15N2, appropriate personal protective equipment is the first line of

defense against potential exposure. Although Uric acid-15N2 is a non-radioactive, stable

isotope-labeled compound, it should be handled with the same precautions as the unlabeled

chemical.[1][2] Uric acid is a combustible solid, and appropriate measures should be taken to

control dust.[3]

Table 1: Recommended Personal Protective Equipment for Handling Uric acid-15N2
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Body Part
Personal Protective
Equipment (PPE)

Specifications and
Remarks

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory to protect against

dust particles.[4]

Hands
Chemical-resistant gloves

(e.g., nitrile)

Gloves must be inspected

before use and disposed of

properly after handling the

compound.[4][5]

Body Laboratory coat
A standard lab coat is sufficient

to protect against spills.

Respiratory Not generally required

Respiratory protection is not

typically necessary for

handling small quantities in a

well-ventilated area.[5] If

significant dust is generated, a

NIOSH-approved respirator

may be required.[6]

Operational Plan: Step-by-Step Handling Protocol
Proper handling procedures are crucial to prevent contamination and ensure the integrity of the

research.

1. Preparation:

Ensure the work area, typically a chemical fume hood or a well-ventilated space, is clean

and uncluttered.

Assemble all necessary equipment, including spatulas, weighing paper, and containers,

before handling the compound.

Verify that an appropriate spill kit is readily available.[4]

2. Handling the Compound:
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Wear the appropriate PPE as detailed in Table 1.

To minimize dust generation, handle the solid Uric acid-15N2 carefully.[3][6]

Use a spatula to transfer the desired amount of the compound onto weighing paper or

directly into a container.

Close the primary container tightly after use to prevent contamination and absorption of

moisture.

3. In Case of a Spill:

For minor spills, carefully sweep up the solid material, avoiding dust creation, and place it in

a sealed container for disposal.[6][7]

Clean the spill area with a suitable solvent or detergent and water.[4]

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
The disposal of Uric acid-15N2, a stable isotope-labeled compound, does not require special

procedures for radioactivity.[1][2] It should be disposed of as a non-hazardous chemical waste,

in accordance with local, state, and federal regulations.

1. Waste Collection:

Collect all waste materials, including contaminated gloves, weighing paper, and any spilled

compound, in a designated and clearly labeled waste container.

Do not mix with general laboratory waste.[1]

2. Labeling and Storage:

The waste container must be labeled as "Non-hazardous Chemical Waste" and should

include the name of the compound (Uric acid-15N2).

Store the sealed waste container in a designated area away from incompatible materials.
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3. Final Disposal:

Arrange for the disposal of the chemical waste through your institution's environmental

health and safety (EHS) office or a certified chemical waste disposal company.

Experimental Workflow
The following diagram illustrates the standard workflow for handling and disposing of Uric
acid-15N2 in a laboratory setting.
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Caption: Workflow for Handling and Disposal of Uric acid-15N2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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